Cas no 2169282-98-6 (ethyl 2-(4-chloropyrimidin-2-yl)prop-2-enoate)

• Product Name: ethyl 2-(4-chloropyrimidin-2-yl)prop-2-enoate
• CAS No: 2169282-98-6
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 6297447
• PubChem ID: 165533753
• Update Time: 2024-01-10

ethyl 2-(4-chloropyrimidin-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-chloropyrimidin-2-yl)prop-2-enoate
• EN300-1267986
• 2169282-98-6

• Inchi： 1S/C9H9ClN2O2/c1-3-14-9(13)6(2)8-11-5-4-7(10)12-8/h4-5H,2-3H2,1H3
• InChI Key： CQLWPEDMJHIIHW-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(C(=C)C(=O)OCC)=N1

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.1Ų